Cas no 2034266-07-2 (2-(4-fluorophenoxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide)

2-(4-Fluorophenoxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide is a fluorinated acetamide derivative featuring a pyrazolo[1,5-a]pyridine scaffold, which confers unique physicochemical and pharmacological properties. The incorporation of a 4-fluorophenoxy moiety enhances metabolic stability and binding affinity, making it a promising candidate for medicinal chemistry applications. Its structural framework suggests potential utility as an intermediate in the synthesis of bioactive molecules, particularly in kinase inhibition or receptor modulation studies. The compound exhibits favorable solubility and stability under standard laboratory conditions, facilitating its use in exploratory research. Its well-defined synthetic route allows for scalable production with high purity, supporting reproducibility in preclinical investigations.
2-(4-fluorophenoxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide structure
2034266-07-2 structure
Product Name:2-(4-fluorophenoxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide
CAS No:2034266-07-2
MF:C15H12FN3O2
MW:285.273086547852
CID:5347916
Update Time:2025-05-28

2-(4-fluorophenoxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-fluorophenoxy)-N-(pyrazolo[1,5-a]pyridin-5-yl)acetamide
    • 2-(4-fluorophenoxy)-N-pyrazolo[1,5-a]pyridin-5-ylacetamide
    • 2-(4-fluorophenoxy)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide
    • Inchi: 1S/C15H12FN3O2/c16-11-1-3-14(4-2-11)21-10-15(20)18-12-6-8-19-13(9-12)5-7-17-19/h1-9H,10H2,(H,18,20)
    • InChI Key: DCBWJGDPIRRYLP-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)OCC(NC1C=CN2C(=CC=N2)C=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 361
  • XLogP3: 2
  • Topological Polar Surface Area: 55.6

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